10-trans-Atorvastatin tert-Butyl Ester
10-trans-Atorvastatin tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
1217751-95-5
VCID:
VC0028872
InChI:
InChI=1S/C37H43FN2O5/c1-24(2)34-33(36(44)39-28-14-10-7-11-15-28)32(25-12-8-6-9-13-25)35(26-16-18-27(38)19-17-26)40(34)21-20-29(41)22-30(42)23-31(43)45-37(3,4)5/h6-19,24,29-30,41-42H,20-23H2,1-5H3,(H,39,44)/t29-,30+/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Molecular Formula:
C37H43FN2O5
Molecular Weight:
614.758
10-trans-Atorvastatin tert-Butyl Ester
CAS No.: 1217751-95-5
Reference Standards
VCID: VC0028872
Molecular Formula: C37H43FN2O5
Molecular Weight: 614.758
| CAS No. | 1217751-95-5 |
|---|---|
| Product Name | 10-trans-Atorvastatin tert-Butyl Ester |
| Molecular Formula | C37H43FN2O5 |
| Molecular Weight | 614.758 |
| IUPAC Name | tert-butyl (3S,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C37H43FN2O5/c1-24(2)34-33(36(44)39-28-14-10-7-11-15-28)32(25-12-8-6-9-13-25)35(26-16-18-27(38)19-17-26)40(34)21-20-29(41)22-30(42)23-31(43)45-37(3,4)5/h6-19,24,29-30,41-42H,20-23H2,1-5H3,(H,39,44)/t29-,30+/m1/s1 |
| Standard InChIKey | GCPKKGVOCBYRML-IHLOFXLRSA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
| Synonyms | [R-(R*,S*)-2-(4-Fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid tert-Butyl Ester; |
| PubChem Compound | 46780497 |
| Last Modified | Nov 11 2021 |
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